Cas no 2411183-95-2 ((3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide)

• Product Name: (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide
• CAS No: 2411183-95-2
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 5360334
• Update Time: 2025-11-01

(3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3775036404
• (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide
• rac-(3R,4S)-1-(2-chloropropanoyl)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxamide

• Inchi： 1S/C12H17ClN4O2/c1-7(13)12(19)17-5-9(10(6-17)11(14)18)8-3-15-16(2)4-8/h3-4,7,9-10H,5-6H2,1-2H3,(H2,14,18)/t7?,9-,10+/m1/s1
• InChI Key： LPKYISXOQBFYTO-MKSVKPQVSA-N
• SMILES： ClC(C)C(N1C[C@H](C(N)=O)[C@@H](C2C=NN(C)C=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: -0.5
• Topological Polar Surface Area: 81.2

Additional information on (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide

Introduction to (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide (CAS No. 2411183-95-2)

The compound (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide, identified by its CAS number 2411183-95-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate arrangement of functional groups, including the 2-Chloropropanoyl moiety and the 1-methylpyrazol-4-yl substituent, contributes to its distinctive chemical profile, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. The pyrrolidine core in this compound is particularly noteworthy, as it is a privileged scaffold that has shown promise in various therapeutic areas. Specifically, the 3R,4S configuration of the pyrrolidine ring suggests a high degree of stereochemical control, which is often critical for biological activity. This stereochemistry has been extensively studied in the context of enzyme inhibition and receptor binding, areas where this compound exhibits remarkable potential.

The presence of the 2-Chloropropanoyl group introduces a polar and lipophilic character to the molecule, enhancing its solubility and bioavailability. This feature is particularly important in drug design, as it allows for efficient absorption and distribution within the body. Furthermore, the 1-methylpyrazol-4-yl substituent adds another layer of complexity to the compound's interactions with biological targets. Pyrazole derivatives are well-known for their ability to modulate various biological pathways, making this compound a promising candidate for further exploration.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The unique combination of functional groups in (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide aligns well with current trends in medicinal chemistry. For instance, modifications to the 2-Chloropropanoyl moiety have been shown to significantly impact binding affinity and metabolic stability. Similarly, variations in the 1-methylpyrazol-4-yl group have revealed new insights into its role in modulating biological responses.

The compound's potential applications extend to several therapeutic areas. One particularly exciting area is its use as an intermediate in the synthesis of more complex molecules. The pyrrolidine core serves as a versatile building block that can be further functionalized to create novel pharmacophores. This flexibility makes it an invaluable tool for synthetic chemists working on next-generation drug candidates.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its ability to inhibit certain kinases and phosphodiesterases that are implicated in various diseases. The stereochemical purity of the compound ensures that these interactions are specific and highly effective. This level of selectivity is crucial for minimizing side effects and maximizing therapeutic benefit.

The development of new methodologies for studying molecular interactions has also contributed to a deeper understanding of this compound's properties. Techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into how it binds to biological targets at the atomic level. These studies have not only confirmed its potential but also guided further optimization efforts.

The future prospects for this compound are bright, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced toxicity. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, (3R,4S)-1-(2-Chloropropanoyl)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxamide (CAS No. 2411183-95-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. With continued research and development, this compound holds great promise for improving human health and well-being.